Cas no 1899102-04-5 (tert-butyl trans-4-cyano-2-methyl-piperidine-1-carboxylate)

• Product Name: tert-butyl trans-4-cyano-2-methyl-piperidine-1-carboxylate
• CAS No: 1899102-04-5
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• CID: 5307133
• Update Time: 2026-03-10

tert-butyl trans-4-cyano-2-methyl-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2S,4R)-4-cyano-2-methylpiperidine-1-carboxylate
• tert-butyl trans-4-cyano-2-methyl-piperidine-1-carboxylate

• Inchi： 1S/C12H20N2O2/c1-9-7-10(8-13)5-6-14(9)11(15)16-12(2,3)4/h9-10H,5-7H2,1-4H3/t9-,10+/m0/s1
• InChI Key： XXKVWQNGTUSFSH-VHSXEESVSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC[C@@H](C#N)C[C@@H]1C

Additional information on tert-butyl trans-4-cyano-2-methyl-piperidine-1-carboxylate

Introduction to Tert-butyl trans-4-cyano-2-methyl-piperidine-1-carboxylate (CAS No. 1899102-04-5)

Tert-butyl trans-4-cyano-2-methyl-piperidine-1-carboxylate, with the CAS number 1899102-04-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential applications in medicinal chemistry.

The molecular structure of tert-butyl trans-4-cyano-2-methyl-piperidine-1-carboxylate features a piperidine ring substituted with a tert-butyl group at the 1-position, a cyano group at the 4-position, and a methyl group at the 2-position. This unique arrangement of functional groups contributes to its distinct chemical properties and reactivity, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of piperidine derivatives. The presence of the cyano group in particular has been associated with enhanced binding affinity and selectivity towards certain biological targets. This has led to extensive research into developing novel piperidine-based drugs that could address unmet medical needs.

One of the most compelling aspects of tert-butyl trans-4-cyano-2-methyl-piperidine-1-carboxylate is its versatility as a building block in drug design. Its structural features allow for further functionalization, enabling chemists to modify its properties and tailor it to specific therapeutic applications. For instance, researchers have utilized this compound in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases.

Recent studies have highlighted the importance of optimizing drug-like properties such as solubility, metabolic stability, and pharmacokinetics. The tert-butyl group in tert-butyl trans-4-cyano-2-methyl-piperidine-1-carboxylate contributes to improved lipophilicity, which can enhance oral bioavailability. Additionally, the cyano group may participate in hydrogen bonding interactions with biological targets, improving binding affinity.

The pharmaceutical industry has been particularly interested in developing small molecule inhibitors that target protein-protein interactions (PPIs). Piperidine derivatives like tert-butyl trans-4-cyano-2-methyl-piperidine-1-carboxylate have shown promise in this area due to their ability to disrupt key signaling pathways involved in diseases such as Alzheimer's and cancer. The structural rigidity provided by the piperidine ring allows these compounds to fit snugly into the binding pockets of target proteins.

In addition to its applications in drug development, tert-butyl trans-4-cyano-2-methyl-piperidine-1-carboxylate has found utility in materials science and agrochemicals. Its unique chemical properties make it a suitable candidate for designing novel polymers and specialty chemicals with tailored functionalities.

The synthesis of tert-butyl trans-4-cyano-2-methyl-piperidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal catalysis and flow chemistry, have been employed to improve yield and purity. These techniques not only enhance efficiency but also minimize waste, aligning with green chemistry principles.

The safety profile of tert-butyl trans-4-cyano-2-methyl-piperidine-1-carboxylate is another critical consideration in its application. Extensive toxicological studies have been conducted to assess its potential hazards and establish safe handling protocols. These studies have demonstrated that when used appropriately, the compound exhibits low toxicity and minimal environmental impact.

The future prospects for tert-butyl trans-4-cyano-2-methyl-piperidine-1-carboxylate are promising, with ongoing research aimed at uncovering new therapeutic applications and optimizing its synthetic routes. Collaborative efforts between academia and industry are expected to drive innovation and accelerate the development of novel drugs based on this versatile intermediate.

In conclusion, tert-butyl trans-4-cyano-2-methyl-piperidine-1-carboxylate (CAS No. 1899102-04-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and broad applicability make it an indispensable tool for researchers seeking to develop innovative treatments for various diseases. As our understanding of drug design continues to evolve, compounds like this will play an increasingly crucial role in shaping the future of medicine.